Cas no 2098072-57-0 (4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole)

4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole structure
2098072-57-0 structure
Product Name:4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
CAS No:2098072-57-0
MF:C11H14N2O
MW:190.241662502289
MDL:MFCD30483352
CID:5060917
PubChem ID:122240705
Update Time:2023-08-25

4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Ethynyl-1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole
    • 4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
    • 4-Ethynyl-1-[(4-tetrahydropyranyl)methyl]pyrazole
    • SY272321
    • 4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
    • MDL: MFCD30483352
    • Inchi: 1S/C11H14N2O/c1-2-10-7-12-13(8-10)9-11-3-5-14-6-4-11/h1,7-8,11H,3-6,9H2
    • InChI Key: MONJWJRMNYFTHJ-UHFFFAOYSA-N
    • SMILES: O1CCC(CN2C=C(C#C)C=N2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • XLogP3: 1
  • Topological Polar Surface Area: 27

4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole Pricemore >>

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